Technical Guide to Nonyl 6-bromohexanoate: Properties, Synthesis, and Applications
Technical Guide to Nonyl 6-bromohexanoate: Properties, Synthesis, and Applications
For Researchers, Scientists, and Drug Development Professionals
Introduction
Nonyl 6-bromohexanoate (B1238239) is a functionalized lipid molecule of interest in the fields of chemical synthesis and advanced drug delivery.[1] Its bifunctional nature, possessing a terminal alkyl bromide and a long hydrocarbon chain ester, makes it a versatile building block for the synthesis of more complex molecules and a component in the formulation of lipid-based drug delivery systems such as lipid nanoparticles (LNPs). This technical guide provides a comprehensive overview of the known chemical properties, a detailed proposed synthesis protocol, and a discussion of its potential applications in research and pharmaceutical development.
Chemical and Physical Properties
Table 1: Chemical Identifiers and Properties of Nonyl 6-bromohexanoate
| Property | Value | Source(s) |
| IUPAC Name | nonyl 6-bromohexanoate | [1] |
| Synonyms | 6-Bromohexanoic acid, nonyl ester | [1] |
| CAS Number | 959249-23-1 | [2] |
| Molecular Formula | C15H29BrO2 | [1] |
| Molecular Weight | 321.30 g/mol | [1] |
| Exact Mass | 320.1351 | [1] |
| Appearance | To be determined | |
| Solubility | To be determined | |
| Boiling Point | Not available | |
| Melting Point | Not available | |
| Density | Not available |
Table 2: Experimentally Determined Properties of 6-Bromohexanoic Acid (Precursor)
| Property | Value | Source(s) |
| CAS Number | 4224-70-8 | |
| Molecular Formula | C6H11BrO2 | |
| Molecular Weight | 195.05 g/mol | |
| Appearance | White to light orange low melting crystals | |
| Melting Point | 32-34 °C | |
| Boiling Point | 165-170 °C at 20 mmHg | |
| Solubility | Soluble in methanol |
Reactivity and Stability
The reactivity of Nonyl 6-bromohexanoate is primarily dictated by its two functional groups: the ester and the primary alkyl bromide.
-
Ester Group: The ester linkage is susceptible to hydrolysis under both acidic and basic conditions, yielding 1-nonanol and 6-bromohexanoic acid.
-
Alkyl Bromide: The terminal bromine atom serves as a good leaving group, making the terminal carbon electrophilic. This allows for nucleophilic substitution reactions (SN2), enabling the covalent attachment of various molecules, such as targeting ligands, polymers (e.g., PEG), or other lipids. The reactivity in SN2 reactions is generally high for primary alkyl bromides.[3][4][5] The carbon-bromine bond is weaker than corresponding carbon-chlorine or carbon-fluorine bonds, making it more reactive.[4][6]
Storage: For long-term storage, it is recommended to keep Nonyl 6-bromohexanoate at -20°C in a dry and dark environment. It is generally stable for several weeks at ambient temperature, making it suitable for standard shipping conditions.
Experimental Protocols: Synthesis of Nonyl 6-bromohexanoate
Step 1: Synthesis of 6-Bromohexanoic Acid from ε-Caprolactone
This procedure is adapted from a patented method for the high-purity synthesis of 6-bromohexanoic acid.[7][8][9]
Materials:
-
ε-Caprolactone
-
Anhydrous organic solvent (e.g., n-hexane, dichloromethane)
-
Dry hydrogen bromide (HBr) gas
Procedure:
-
In a three-necked flask equipped with a stirrer, a gas inlet tube, and a thermometer, dissolve ε-caprolactone (1.0 mol) in the chosen anhydrous organic solvent (e.g., 200 mL of n-hexane).
-
Begin stirring the solution and cool the flask in an ice bath to maintain a reaction temperature between 20°C and 30°C.
-
Slowly bubble dry hydrogen bromide gas (1.1 mol) through the solution. Monitor the temperature closely to prevent it from exceeding 30°C.
-
After the addition of HBr is complete, continue to stir the mixture at the same temperature for approximately 6 hours.
-
Cool the reaction mixture to a temperature between 0°C and 10°C and continue stirring for another 3 hours. A crystalline precipitate of 6-bromohexanoic acid will form.
-
Collect the solid product by filtration and wash with a small amount of cold solvent.
-
Dry the product under vacuum to yield high-purity 6-bromohexanoic acid.
Step 2: Fischer Esterification of 6-Bromohexanoic Acid with 1-Nonanol
This proposed protocol is based on the principles of Fischer-Speier esterification.[10][11][12][13][14]
Materials:
-
6-Bromohexanoic acid (from Step 1)
-
1-Nonanol
-
Concentrated sulfuric acid (H₂SO₄)
-
Anhydrous toluene (B28343)
-
Saturated sodium bicarbonate (NaHCO₃) solution
-
Brine (saturated NaCl solution)
-
Anhydrous magnesium sulfate (B86663) (MgSO₄)
Procedure:
-
To a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser, add 6-bromohexanoic acid (1.0 equiv), 1-nonanol (1.5 equiv), and anhydrous toluene. The amount of toluene should be sufficient to suspend the reactants.
-
With stirring, carefully add a catalytic amount of concentrated sulfuric acid (e.g., 0.05 equiv).
-
Heat the reaction mixture to reflux. Water produced during the esterification will be collected in the Dean-Stark trap.
-
Monitor the reaction progress by observing the amount of water collected or by thin-layer chromatography (TLC). The reaction is typically complete when water is no longer being azeotropically removed.
-
Once the reaction is complete, allow the mixture to cool to room temperature.
-
Dilute the reaction mixture with an organic solvent like ethyl acetate (B1210297) and transfer it to a separatory funnel.
-
Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to neutralize the acid catalyst), and brine.
-
Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
-
The crude Nonyl 6-bromohexanoate can be purified by vacuum distillation or column chromatography to yield the final product.
Logical and Experimental Workflows
The synthesis of Nonyl 6-bromohexanoate follows a clear, two-step logical progression. This workflow is visualized below.
Caption: Proposed two-step synthesis of Nonyl 6-bromohexanoate.
Applications in Research and Drug Development
While specific case studies for Nonyl 6-bromohexanoate are not abundant, its structure suggests significant potential in drug delivery and bioconjugation.
Component of Lipid Nanoparticles (LNPs)
Functionalized lipids are crucial components in the design of sophisticated drug delivery systems like LNPs.[15][][17][18][19] The terminal bromide of Nonyl 6-bromohexanoate can act as a reactive handle for the post-formulation attachment of various moieties to the surface of a lipid-based nanoparticle.
This "click" chemistry approach allows for the surface functionalization of LNPs with:
-
Targeting Ligands: Antibodies, peptides, or small molecules that can direct the nanoparticle to specific cells or tissues, thereby increasing therapeutic efficacy and reducing off-target effects.
-
Stealth Agents: Polymers like polyethylene (B3416737) glycol (PEG) can be attached to create a hydrophilic corona around the nanoparticle. This "stealth" layer helps to reduce recognition by the immune system, prolonging circulation time in the bloodstream.
The diagram below illustrates the potential role of Nonyl 6-bromohexanoate in a functionalized lipid nanoparticle.
Caption: Role of Nonyl 6-bromohexanoate in LNP functionalization.
Synthetic Intermediate
Beyond its direct use in formulations, the bifunctional nature of Nonyl 6-bromohexanoate makes it a useful intermediate in organic synthesis for creating novel amphiphilic molecules, probes, or other specialized lipids for biological studies.
Safety and Handling
A detailed safety data sheet (SDS) for Nonyl 6-bromohexanoate is not widely available. However, based on the known hazards of similar compounds, such as ethyl 6-bromohexanoate and methyl 6-bromohexanoate, appropriate safety precautions should be taken.[20][21][22][23] It is likely to be an irritant to the skin, eyes, and respiratory system. Therefore, handling should be performed in a well-ventilated fume hood, and appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat, should be worn.
Conclusion
Nonyl 6-bromohexanoate is a valuable chemical entity with significant potential, particularly in the rapidly advancing field of drug delivery. While comprehensive experimental data on its physical properties are currently lacking, its chemical characteristics and reactivity are well-understood based on its functional groups. The proposed synthesis protocol provides a clear and viable route for its production in a laboratory setting. As the demand for customizable lipid components for targeted therapeutics continues to grow, molecules like Nonyl 6-bromohexanoate are poised to play an increasingly important role in the development of next-generation medicines.
References
- 1. medkoo.com [medkoo.com]
- 2. 959249-23-1|Nonyl 6-bromohexanoate|BLD Pharm [bldpharm.com]
- 3. Reactivity of Alkyl Halides in SN2 Reactions - Chemistry Steps [chemistrysteps.com]
- 4. Alkyl Halide Reactivity [www2.chemistry.msu.edu]
- 5. chem.libretexts.org [chem.libretexts.org]
- 6. m.youtube.com [m.youtube.com]
- 7. Preparation of 6-Bromocaproic Acid_Chemicalbook [chemicalbook.com]
- 8. CN1865218A - Method for making 6-bromocaproic acid - Google Patents [patents.google.com]
- 9. CN100519504C - Method for making 6-bromocaproic acid - Google Patents [patents.google.com]
- 10. cerritos.edu [cerritos.edu]
- 11. masterorganicchemistry.com [masterorganicchemistry.com]
- 12. Fischer Esterification - Chemistry Steps [chemistrysteps.com]
- 13. Fischer–Speier esterification - Wikipedia [en.wikipedia.org]
- 14. Fischer Esterification – Intermediate Organic Chemistry Lab Manual [odp.library.tamu.edu]
- 15. researchgate.net [researchgate.net]
- 17. mdpi.com [mdpi.com]
- 18. mdpi.com [mdpi.com]
- 19. youtube.com [youtube.com]
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